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For Researchers, Scientists, and Drug Development Professionals

Introduction

Methylbutynol, systematically known as 2-methyl-3-butyn-2-ol, is a versatile chemical
compound with significant applications across various industrial and scientific fields. It serves
as a crucial intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty
chemicals.[1] Its unique structure, featuring both a hydroxyl group and a terminal alkyne,
imparts a distinct reactivity profile that is leveraged in numerous chemical transformations. This
guide provides a comprehensive overview of the core physicochemical properties of
methylbutynol, detailed experimental protocols for their determination, and logical workflows
relevant to its synthesis and analysis.

Chemical Identity and Structure

IUPAC Name: 2-Methyl-3-butyn-2-ol[2]

Synonyms: 3-Methyl-1-butyn-3-ol, Dimethyl ethynyl carbinol, MBY[1][3]

CAS Number: 115-19-5[1]

Molecular Formula: CsHsO[1]

Molecular Weight: 84.12 g/mol [1][3]
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e Chemical Structure:

Physicochemical Properties

The key physicochemical properties of methylbutynol are summarized in the tables below for
easy reference and comparison.

ble 3.1: C | Phvsicochemical :

Property Value Reference(s)
Physical State Colorless to straw yellow liquid  [2][3]
Odor Aromatic, alcohol-like [1114]
Melting Point 2.6 °C (36.7 °F) [3]
Boiling Point 104-105 °C (219.2-221 °F) at 1 (3]
atm

Density 0.868 g/mL at 25 °C [11[5]
Vapor Pressure 15 mm Hg at 20 °C [1][6]
Refractive Index (n2°/D) 1.420 [1]
Flash Point 25 °C (77 °F) Closed Cup [11[3]
Autoignition Temperature 350 °C (662 °F) [1][2]

bl . Solubili | Partitioni .

Property Value Reference(s)

Solubility in Water Miscible [1112]

Miscible with acetone,
Solubility in Organic Solvents benzene, carbon tetrachloride, [1][6]

and petroleum ether

pKa 13.34 + 0.29 (Predicted) [1][6]

LogP (Octanol/Water Partition

. 0.318 at 20-25 °C [1]
Coefficient)
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Experimental Protocols

This section provides detailed methodologies for the determination of key physicochemical
properties of methylbutynol, based on standard laboratory practices.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a common and efficient technique for determining the
boiling point of small liquid samples.

Apparatus:

Thiele tube

e Thermometer (0-150 °C range)

o Small test tube (e.g., Durham tube)

e Capillary tube (sealed at one end)

o Heat-resistant rubber band or thread

e Bunsen burner or other heat source

e Heating medium (e.g., mineral oil)

Stand and clamp

Procedure:

 Fill the Thiele tube with a suitable heating medium (e.g., mineral oil) to a level just above the
side arm.

e Add a small amount (approximately 0.5-1 mL) of methylbutynol to the small test tube.

o Place the capillary tube, with its sealed end facing upwards, into the test tube containing the
methylbutynol.
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Attach the test tube to the thermometer using a rubber band or thread, ensuring the bottom
of the test tube is level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the sample is
immersed in the heating medium.

Gently heat the side arm of the Thiele tube with a small flame. The design of the tube will
ensure even heat distribution through convection currents.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube. Record this temperature.

Determination of Density (Pycnometer Method)

Density is the mass of a substance per unit volume. A pycnometer, a flask with a precise

volume, is used for accurate density measurements of liquids.

Apparatus:

Pycnometer (specific volume, e.g., 10 mL)
Analytical balance (accurate to £0.0001 g)
Thermometer

Constant temperature water bath

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.
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» Weigh the empty, dry pycnometer with its stopper on an analytical balance and record the
mass (ma).

« Fill the pycnometer with distilled water of a known temperature and insert the stopper,
ensuring any excess water is expelled through the capillary.

» Place the filled pycnometer in a constant temperature water bath set to a specific
temperature (e.g., 25 °C) to allow it to equilibrate.

* Remove the pycnometer, carefully dry the exterior, and weigh it. Record the mass (mz).
o Empty and thoroughly dry the pycnometer.

 Fill the pycnometer with methylbutynol, and repeat steps 4 and 5 to obtain the mass of the
pycnometer filled with the sample (ms).

o Calculate the density of methylbutynol using the following formula: Density of
Methylbutynol = [(ms - m1) / (m2 - m1)] * Density of Water at the measurement temperature

Determination of Solubility in Water

This protocol describes a qualitative and semi-quantitative method for determining the
miscibility of methylbutynol in water.

Apparatus:

o Test tubes with stoppers

o Graduated pipettes or burettes

o Vortex mixer

Procedure:

e Label a series of test tubes.

» To the first test tube, add a known volume of methylbutynol (e.g., 1 mL).

e Incrementally add a known volume of distilled water (e.g., 0.1 mL at a time) to the test tube.
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o After each addition, stopper the test tube and vortex for 30 seconds.
o Observe the mixture for any signs of phase separation (turbidity or formation of layers).

o Continue adding water and observing. If no phase separation occurs after adding a
significant excess of water (e.g., 10 mL), the substance is considered miscible.

e For a more quantitative assessment, different ratios of methylbutynol and water can be
prepared and observed for miscibility at a constant temperature.

Visualizations
Synthesis of Methylbutynol

The industrial synthesis of methylbutynol is typically achieved through the ethynylation of
acetone, a reaction between acetone and acetylene, often catalyzed by a base.

Acetone
(CH3)2C=0

Acetylene
HC=CH

Reaction Vessel

Crude Methylbutynol _ | Purification
Mixture | (Distillation) mmma Pure Methylbutynol

1
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Click to download full resolution via product page

Caption: A logical workflow for the synthesis of methylbutynol from acetone and acetylene.

Experimental Workflow for Boiling Point Determination

The following diagram illustrates the key steps in determining the boiling point of
methylbutynol using the Thiele tube method.
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Sample Preparation
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Caption: Experimental workflow for determining the boiling point of methylbutynol.
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Spectroscopic Data

While detailed spectral analysis is beyond the scope of this guide, key spectroscopic data are
important for identification and characterization.

¢ Infrared (IR) Spectroscopy: The IR spectrum of methylbutynol will show characteristic
peaks for the O-H stretch (broad, ~3300 cm~?), the C=C-H stretch (~3300 cm~1, sharp), the
C=C stretch (~2100 cm~1, weak), and C-H stretches in the methyl groups (~2900-3000
cm™1).

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Will show a singlet for the acetylenic proton, a singlet for the hydroxyl proton
(position may vary with concentration and solvent), and a singlet for the two equivalent
methyl groups.

o 13C NMR: Will show distinct signals for the quaternary carbon attached to the hydroxyl
group, the two equivalent methyl carbons, and the two sp-hybridized carbons of the
alkyne.

Safety and Handling

Methylbutynol is a flammable liquid and vapor.[1] It can cause eye and skin irritation, and
vapor exposure may lead to respiratory tract irritation.[3] Appropriate personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn when handling this
chemical. It should be stored in a cool, well-ventilated area away from ignition sources.

Conclusion

This technical guide has provided a detailed overview of the essential physicochemical
properties of methylbutynol. The tabulated data, coupled with standardized experimental
protocols and illustrative workflows, offer a valuable resource for researchers, scientists, and
drug development professionals. A thorough understanding of these properties is fundamental
for the safe handling, effective application, and innovative development of methylbutynol in its
various scientific and industrial contexts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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